Cas no 138808-44-3 (Pentanenitrile, 2,4,4-trimethyl-)
138808-44-3 structure
Product Name:Pentanenitrile, 2,4,4-trimethyl-
CAS No:138808-44-3
MF:C8H15N
MW:125.211402177811
CID:1255966
Update Time:2024-08-04
Pentanenitrile, 2,4,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Pentanenitrile, 2,4,4-trimethyl-
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- Inchi: 1S/C8H15N/c1-7(6-9)5-8(2,3)4/h7H,5H2,1-4H3
- InChI Key: HSMXZESMYQNLJP-UHFFFAOYSA-N
- SMILES: C(#N)C(C)CC(C)(C)C
Computed Properties
- Exact Mass: 125.12055
Experimental Properties
- Density: 0.810±0.06 g/cm3(Predicted)
- Boiling Point: 166.2±8.0 °C(Predicted)
- PSA: 23.79
Pentanenitrile, 2,4,4-trimethyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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